![molecular formula C15H10BrNO3 B2981811 3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid CAS No. 1049617-62-0](/img/structure/B2981811.png)
3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid
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Overview
Description
3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid is a useful research compound. Its molecular formula is C15H10BrNO3 and its molecular weight is 332.153. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
- The study by Charbonnière et al. (2002) elaborates on the synthesis of ligands with bromo and ester functionalities through carboethoxylation and saponification processes, showcasing the versatility of bromo-substituted compounds in ligand design for potential biological labeling applications Charbonnière, Weibel, & Ziessel, 2002.
- Goodman and Detty (2004) demonstrated the use of selenoxides as catalysts for bromination of organic substrates, indicating the role of bromo-substituted compounds in organic synthesis and the preparation of structurally diverse molecules Goodman & Detty, 2004.
- Moriyama, Nakamura, and Togo (2014) described the oxidative debenzylation of N-benzyl amides and O-benzyl ethers, underscoring the utility of bromo compounds in the selective removal of benzyl protecting groups, a crucial step in the synthesis of complex molecules Moriyama, Nakamura, & Togo, 2014.
Biological Evaluations
- Öztaşkın et al. (2017) investigated novel bromophenols for their antioxidant activities and inhibitory effects on enzymes like acetylcholinesterase and carbonic anhydrase, suggesting that bromo-substituted compounds could have therapeutic potential Öztaşkın, Taslimi, Maraş, Gülçin, & Göksu, 2017.
Environmental Impact and Degradation
- Manasfi, Storck, Ravier, Demelas, Coulomb, and Boudenne (2015) explored the degradation products of benzophenone-3 in chlorinated seawater swimming pools, revealing the environmental behavior of bromo-substituted organic compounds and their transformation products in aquatic environments Manasfi, Storck, Ravier, Demelas, Coulomb, & Boudenne, 2015.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to participate in suzuki–miyaura cross-coupling reactions .
Mode of Action
The mode of action of 3-Bromo-4-[(2-cyanobenzyl)oxy]benzoic acid is likely to involve its interaction with transition metal catalysts in Suzuki–Miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
It’s plausible that the compound could affect pathways involving carbon-carbon bond formation, given its potential role in suzuki–miyaura cross-coupling reactions .
Result of Action
Given its potential role in suzuki–miyaura cross-coupling reactions, it’s plausible that the compound could facilitate the formation of new carbon-carbon bonds .
Properties
IUPAC Name |
3-bromo-4-[(2-cyanophenyl)methoxy]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrNO3/c16-13-7-10(15(18)19)5-6-14(13)20-9-12-4-2-1-3-11(12)8-17/h1-7H,9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIPQTELRKRTKOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C(=O)O)Br)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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